![molecular formula C7H5BrFNO2 B578765 Methyl 3-bromo-5-fluoropyridine-2-carboxylate CAS No. 1214337-00-4](/img/structure/B578765.png)
Methyl 3-bromo-5-fluoropyridine-2-carboxylate
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Overview
Description
Methyl 3-bromo-5-fluoropyridine-2-carboxylate, abbreviated as MBFPC, is a chemical compound used in scientific research. It is a versatile compound that can be used in a variety of applications, including synthesis, scientific research, and laboratory experiments. MBFPC has several unique properties that make it an attractive choice for many researchers.
Scientific Research Applications
Chemical Synthesis
“Methyl 3-bromo-5-fluoropyridine-2-carboxylate” is a chemical compound with the molecular formula C7H5BrFNO2 . It’s used as a starting material in various chemical reactions due to its unique structure. The presence of both bromine and fluorine atoms makes it a versatile reagent in organic synthesis .
Pharmaceutical Research
This compound could potentially be used in pharmaceutical research. While specific applications aren’t mentioned in the sources, the presence of a pyridine ring (a common motif in many pharmaceuticals) and the reactivity of the bromine and fluorine atoms could make it useful in the synthesis of new drug molecules .
Agrochemical Research
Fluorinated pyridines, which include “Methyl 3-bromo-5-fluoropyridine-2-carboxylate”, have been used in the synthesis of some herbicides and insecticides . The specific role of this compound in such syntheses isn’t detailed in the sources, but it’s possible that it could be used to create new agrochemicals .
Safety and Handling
“Methyl 3-bromo-5-fluoropyridine-2-carboxylate” is a liquid at room temperature and should be handled with care. It’s classified under GHS07, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Mechanism of Action
Mode of Action
It is known that fluoropyridines, a class of compounds to which this molecule belongs, have interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent (fluorine) in the aromatic ring .
Biochemical Pathways
Fluoropyridines are known to be less reactive than their chlorinated and brominated analogues .
Pharmacokinetics
It is known that the compound is a liquid at ambient temperature .
Result of Action
Fluoropyridines are known to have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .
Action Environment
It is known that the compound is stable at ambient temperature .
properties
IUPAC Name |
methyl 3-bromo-5-fluoropyridine-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFNO2/c1-12-7(11)6-5(8)2-4(9)3-10-6/h2-3H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXVIPHUMAZBNSW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=N1)F)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00673238 |
Source
|
Record name | Methyl 3-bromo-5-fluoropyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00673238 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.02 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1214337-00-4 |
Source
|
Record name | Methyl 3-bromo-5-fluoropyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00673238 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 3-bromo-5-fluoropyridine-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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